![molecular formula C16H10N2O4S B4185076 5-methyl-N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-3-isoxazolecarboxamide](/img/structure/B4185076.png)
5-methyl-N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-3-isoxazolecarboxamide
Overview
Description
5-methyl-N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-3-isoxazolecarboxamide is a synthetic compound that has gained attention in scientific research due to its potential pharmacological properties. The compound is also known as MI-2 and has been studied for its ability to inhibit the activity of the MALT1 protein, which is involved in various cellular processes, including immune response and cell survival.
Mechanism of Action
The mechanism of action of 5-methyl-N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-3-isoxazolecarboxamide involves the inhibition of the activity of the MALT1 protein. The compound binds to the active site of the protein, preventing its enzymatic activity. This results in the inhibition of various cellular processes, including immune response and cell survival.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. The compound has been shown to inhibit the growth and proliferation of cancer cells and to reduce inflammation in animal models of autoimmune disorders. MI-2 has also been shown to enhance the efficacy of other cancer therapies, including chemotherapy and radiation therapy.
Advantages and Limitations for Lab Experiments
The advantages of using 5-methyl-N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-3-isoxazolecarboxamide in lab experiments include its ability to selectively inhibit the activity of the MALT1 protein, its potential as a therapeutic agent for the treatment of various diseases, and its ability to enhance the efficacy of other cancer therapies. However, the limitations of using MI-2 in lab experiments include its low solubility and stability, which can affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the study of 5-methyl-N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-3-isoxazolecarboxamide. These include:
1. Further optimization of the synthesis method to improve the yield and purity of the compound.
2. Development of novel analogs of MI-2 with improved pharmacological properties.
3. Evaluation of the safety and efficacy of MI-2 in clinical trials for the treatment of cancer and autoimmune disorders.
4. Investigation of the potential of MI-2 as a tool for studying the role of the MALT1 protein in various cellular processes.
5. Exploration of the potential of MI-2 in combination with other cancer therapies for the treatment of various types of cancer.
Scientific Research Applications
The potential pharmacological properties of 5-methyl-N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-3-isoxazolecarboxamide have been studied extensively in scientific research. The compound has been shown to inhibit the activity of the MALT1 protein, which is involved in the development of various diseases, including cancer and autoimmune disorders. MI-2 has been studied as a potential therapeutic agent for the treatment of these diseases.
Properties
IUPAC Name |
5-methyl-N-(4-oxothieno[3,4-c]chromen-3-yl)-1,2-oxazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10N2O4S/c1-8-6-11(18-22-8)14(19)17-15-13-10(7-23-15)9-4-2-3-5-12(9)21-16(13)20/h2-7H,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKLCVFUPBFGOHL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NC2=C3C(=CS2)C4=CC=CC=C4OC3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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